Cas no 1806932-94-4 (4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine)

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine is a fluorinated pyridine derivative with a reactive aminomethyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple halogen substituents, including chloro, difluoromethyl, and fluoro groups, enhances its utility in cross-coupling reactions and further functionalization. The aminomethyl moiety provides a handle for conjugation or derivatization, enabling the construction of complex molecular architectures. Its structural features contribute to improved metabolic stability and bioavailability in drug development. This compound is particularly valuable in the design of bioactive molecules, where selective fluorination is critical for modulating physicochemical properties and target interactions. Suitable for controlled reactions under inert conditions.

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine structure

1806932-94-4 structure

Product Name:4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine

CAS No:1806932-94-4

MF:C₇H₆ClF₃N₂

MW:210.584150791168

CID:4808892

Update Time:2025-06-08

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine
- Inchi： 1S/C7H6ClF3N2/c8-4-1-3(2-12)5(9)6(13-4)7(10)11/h1,7H,2,12H2
- InChI Key： IIENPCSQGNGVJA-UHFFFAOYSA-N
- SMILES： ClC1=CC(CN)=C(C(C(F)F)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.4
Topological Polar Surface Area: 38.9

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029054163-250mg	4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine	1806932-94-4	97%	250mg	$960.00	2022-03-31
Alichem	A029054163-500mg	4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine	1806932-94-4	97%	500mg	$1,564.80	2022-03-31
Alichem	A029054163-1g	4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine	1806932-94-4	97%	1g	$3,039.60	2022-03-31

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Additional information on 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806932-94-4)

4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806932-94-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and fluoropyridine functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring an aminomethyl side chain, offers reactivity that makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioconjugates. The compound's chloro and fluorine substituents contribute to its lipophilicity, a critical factor in optimizing drug candidates for central nervous system (CNS) targets.

The synthesis of CAS No. 1806932-94-4 involves multi-step reactions, including halogenation and amination, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure. This rigorous quality control ensures its suitability for high-value applications, aligning with the growing trend of precision chemistry in the pharmaceutical industry.

From an environmental perspective, the compound's fluorine content raises questions about biodegradability, a hot topic in green chemistry discussions. Innovations in catalytic processes aim to minimize waste during its production, addressing concerns about sustainable synthesis. These advancements resonate with the broader push for eco-friendly chemical manufacturing.

In agrochemicals, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine is explored for its potential as a pesticide intermediate. Its structural motifs mimic bioactive molecules, offering pathways to novel crop protection agents. This aligns with global efforts to develop low-residue and high-efficiency agrochemicals, a response to tightening regulatory standards.

The compound's patent landscape reveals active research in kinase inhibition and antibody-drug conjugates (ADCs), reflecting its relevance in targeted cancer therapies. Such applications dominate search trends related to fluoropyridine derivatives, underscoring the intersection of chemistry and oncology. Researchers frequently inquire about its solubility, stability, and reactivity in aqueous systems—key parameters for formulation scientists.

Emerging studies also highlight its utility in PET radiotracer development, leveraging the fluorine-18 isotope for diagnostic imaging. This niche application capitalizes on the compound's ability to cross the blood-brain barrier (BBB), a recurring theme in neurodegenerative disease research. Such interdisciplinary uses position CAS No. 1806932-94-4 as a bridge between chemistry and biomedical innovation.

In summary, 4-(Aminomethyl)-6-chloro-2-(difluoromethyl)-3-fluoropyridine exemplifies the convergence of structural complexity and functional diversity in modern chemistry. Its applications span from drug discovery to agricultural science, driven by evolving industry needs and sustainability mandates. As research progresses, this compound is poised to remain a focal point in discussions about next-generation therapeutics and smart materials.